Cas no 34424-57-2 (Kaurene)

• Product Name: Kaurene
• CAS No: 34424-57-2
• Molecular Formula: C₂₀H₃₄
• Molecular Weight: 272.4681
• CID: 294828
• PubChem ID: 3033942

Kaurene Properties

Names and Identifiers

• Kaurene
• 4,4,8,11b-tetramethyl-3,4,4a,5,6,7,8,9,10,11,11a,11b-dodecahydro-6a,9-methanocyclohepta[a]naphthalene
• (4R,9R,10R,13S,14S)-5,5,9,14-tetramethyltetracyclo[11.2.1.01,10.04,9]hexadec-7-ene
• 34424-57-2
• (4aR,8S,9S,11aR,11bR)-4,4,8,11b-tetramethyl-3,4,4a,5,6,7,8,9,10,11,11a,11b-dodecahydro-6a,9-methanocyclohepta[a]naphthalene
• CHEBI:167426

• InChIKey： IODSADAHQKFXES-XVMPHBCJSA-N
• Inchi： InChI=1S/C20H32/c1-14-12-20-11-8-16-18(2,3)9-5-10-19(16,4)17(20)7-6-15(14)13-20/h5,10,14-17H,6-9,11-13H2,1-4H3/t14-,15-,16+,17?,19+,20?/m0/s1
• SMILES： C[C@H]1CC23CC[C@@H]4C(CC=C[C@@]4(C)C2CC[C@H]1C3)(C)C

Computed Properties

• Exact Mass: 272.250401
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 272.250401
• Heavy Atom Count: 20
• Complexity: 445
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.2
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: 343.5°Cat760mmHg
• Flash Point: 170.3°C
• Density: 0.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids